Cas no 442671-63-8 (N-[4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl]acetamide)

• Product Name: N-[4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl]acetamide
• CAS No: 442671-63-8
• MF: C₂₃H₂₅N₃O₂
• MW: 375.463505506516
• MDL: MFCD00245267
• CID: 4714329
• Update Time: 2025-06-29

N-[4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• BAS 09588163
• Oprea1_023858
• Oprea1_051628
• IVNSJZPEUBLDLA-UHFFFAOYSA-N
• STK403495
• A2847/0120172
• N-[4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl]acetamide

• MDL： MFCD00245267
• Inchi： 1S/C23H25N3O2/c1-14(27)24-16-10-8-15(9-11-16)22-21-19(12-23(2,3)13-20(21)28)25-17-6-4-5-7-18(17)26-22/h4-11,22,25-26H,12-13H2,1-3H3,(H,24,27)
• InChI Key： IVNSJZPEUBLDLA-UHFFFAOYSA-N
• SMILES： O=C1C2C(C3C=CC(=CC=3)NC(C)=O)NC3C=CC=CC=3NC=2CC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 661
• Topological Polar Surface Area: 70.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on N-[4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl]acetamide

Professional Introduction to N-[4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl]acetamide (CAS No. 442671-63-8)

N-[4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 442671-63-8, represents a novel class of molecules with potential therapeutic applications. Its molecular structure incorporates a benzodiazepine core, which is well-documented for its pharmacological properties, alongside an amide functional group that enhances its solubility and bioavailability. The introduction of dimethyl substituents at the 9th position of the benzodiazepine ring further modulates its pharmacokinetic profile, making it an intriguing subject for further research.

The benzodiazepine scaffold is renowned for its role in the treatment of anxiety disorders, seizures, and muscle spasms. However, the development of new derivatives has been driven by the need to overcome issues such as tolerance and dependence associated with traditional benzodiazepines. The compound in question exhibits a unique combination of structural features that may contribute to improved efficacy and reduced side effects. Specifically, the presence of a phenyl ring linked to the benzodiazepine moiety via an amide bond suggests potential interactions with central nervous system receptors that could lead to novel pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Molecular docking studies have indicated that N-[4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl]acetamide may interact with a variety of neurotransmitter receptors, including those for GABA (gamma-aminobutyric acid), which is central to the anxiolytic effects of benzodiazepines. The dimethyl substitution appears to enhance binding affinity while maintaining selectivity, which is a critical factor in minimizing unwanted side effects.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial results suggest that it possesses potent anxiolytic properties without inducing significant sedation or motor impairment at therapeutic doses. This is particularly noteworthy given the high affinity of traditional benzodiazepines for peripheral receptors, which often contributes to their side effect profile. The amide group in the molecule may also play a role in reducing metabolic clearance rates, potentially leading to a longer duration of action compared to conventional agents.

The synthesis of N-[4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-6-yl)phenyl]acetamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been employed to build the benzodiazepine core efficiently. The introduction of the phenylacetylamide moiety was achieved through nucleophilic acyl substitution reactions under controlled conditions.

The pharmacokinetic properties of this compound are also of great interest. Preliminary data indicate that it exhibits good oral bioavailability and moderate protein binding characteristics. These attributes are favorable for developing a drug that can be administered orally with reliable absorption and distribution throughout the body. Additionally, the compound appears to have a relatively short half-life compared to some longacting benzodiazepines, which could be advantageous in managing acute conditions without causing prolonged sedation.

The potential therapeutic applications of N-[4-(9,9-Dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1，4]benzodiazepin－6－yI)phenyl]acetamide are broad and multifaceted. Beyond its obvious utility in treating anxiety disorders and related conditions such as insomnia and panic attacks，the compound may also find applications in managing chronic pain syndromes due to its interaction with central nervous system pathways involved in pain perception。 Furthermore， its structural similarity to other neuroactive agents suggests that it could be repurposed for other neurological disorders， including cognitive impairments and neurodegenerative diseases。

Ongoing clinical trials are designed to evaluate both the safety and efficacy of this novel compound in humans。 These trials will provide critical insights into its potential as a therapeutic agent，as well as identify any unforeseen adverse effects。 The use of biomarkers and advanced imaging techniques will allow researchers to monitor biological responses more accurately， thereby enhancing our understanding of how this compound affects brain function。

The development of N-[4-(9，9-Dimethyl－7－oxo－6，8，10，11－tetrahydro－5H－benzo[b][1，4]benzodiazepin－6－yI)phenyl]acetamide exemplifies the intersection of chemistry， biology， and medicine。 By leveraging cutting-edge synthetic methods and computational tools， researchers have been able to design and create molecules with tailored pharmacological properties。 This approach not only advances our understanding of drug design principles but also opens up new avenues for treating complex diseases。

In conclusion，N-[4-(9，9-Dimethyl－7－oxo－6，8，10，11－tetrahydro－5H－benzo[b][1，4]benzodiazepin－6－yI)phenyl]acetamide represents a promising therapeutic agent with significant potential in managing neurological disorders。 Its unique molecular structure， coupled with favorable pharmacokinetic properties， positions it as a candidate for further clinical development。 As research continues to uncover new insights into its mechanisms of action and therapeutic benefits， this compound is poised to make meaningful contributions to patient care in the coming years。